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Compound of Interest

Compound Name: 2-Acetyl-5-methylpyridine

Cat. No.: B1317126 Get Quote

Technical Guide: 2-Acetyl-5-methylpyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2-Acetyl-5-methylpyridine, a heterocyclic

ketone of interest in medicinal chemistry and synthetic organic chemistry. This document

outlines its chemical identity and structure, serving as a foundational resource for its application

in research and development.

Chemical Identity and Properties
2-Acetyl-5-methylpyridine, also known by its systematic name 1-(5-methylpyridin-2-

yl)ethanone, is a substituted pyridine derivative. The presence of both a methyl group and an

acetyl group on the pyridine ring makes it a versatile building block for the synthesis of more

complex molecules.

A comprehensive summary of its chemical identifiers is presented in the table below, facilitating

accurate documentation and procurement.
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Identifier Value Source

CAS Number 5308-63-4 [1][2]

Molecular Formula C₈H₉NO [1][2][3][4]

Molecular Weight 135.16 g/mol [1]

IUPAC Name
1-(5-methylpyridin-2-

yl)ethanone

Synonyms 2-Acetyl-5-methylpyridine [1][2]

InChI
InChI=1S/C8H9NO/c1-6-3-4-

8(7(2)10)9-5-6/h3-5H,1-2H3
[3][4]

InChIKey
SBFBKLLKNHMBOH-

UHFFFAOYSA-N
[3][4]

SMILES CC(=O)c1ccc(C)cn1 [3]

Chemical Structure
The molecular structure of 2-Acetyl-5-methylpyridine consists of a pyridine ring substituted at

the 2-position with an acetyl group (a carbonyl group bonded to a methyl group) and at the 5-

position with a methyl group. This arrangement of functional groups influences its chemical

reactivity and potential as a precursor in various synthetic pathways.

Caption: Chemical structure of 2-Acetyl-5-methylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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